![molecular formula C5H5BrN2 B1371638 4-Bromo-6-methylpyrimidine CAS No. 69543-98-2](/img/structure/B1371638.png)
4-Bromo-6-methylpyrimidine
Overview
Description
4-Bromo-6-methylpyrimidine is a heterocyclic aromatic compound with a molecular formula of C5H5BrN2 . It has a molecular weight of 173.01 g/mol . The IUPAC name of this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C5H5BrN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3 . The canonical SMILES of this compound is CC1=CC(=NC=N1)Br .Physical And Chemical Properties Analysis
This compound is a pale-yellow to brown solid or liquid . It has a density of 1.6±0.1 g/cm3 . The boiling point of this compound is 222.9±20.0 °C at 760 mmHg . Unfortunately, the melting point is not available .Scientific Research Applications
Synthesis of Thiazolo[4,5‐d]pyrimidine Derivatives
4-Bromo-6-methylpyrimidine has been utilized in the synthesis of thiazolo[4,5-d]pyrimidine derivatives. These compounds are synthesized through a process involving 4-Amino-5-bromo-2-substituted-aminopyrimidines obtained from 5-bromo-2,4-dichloro-6-methylpyrimidine. The significance of these derivatives lies in their potential applications in various fields, including pharmaceuticals and agriculture (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Analysis of Regioselective Displacement Reaction
Studies have also focused on the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, revealing the formation of specific pyrimidine derivatives. This research is crucial for understanding the chemical behavior of this compound and its derivatives, potentially leading to the development of new compounds with varied applications (Doulah et al., 2014).
Palladium/Copper-Catalyzed Alkynylation
The compound has been involved in Palladium/Copper-catalyzed alkynylation reactions. This process facilitates the synthesis of 4-alkynyl-5-bromopyrimidines, demonstrating the versatility of this compound in synthesizing complex molecules which could have implications in drug discovery and development (Pal et al., 2006).
Nitrodebromination and Methyl Bi-functionalization
A unique one-pot simultaneous nitrodebromination and methyl bromonitration of 5-bromo-6-methylpyrimidine derivatives have been reported. This transformation showcases the reactivity of the compound and opens avenues for further functionalization, enhancing its utility in various chemical syntheses (Mousavi, Heravi, & Tajabadi, 2020).
Synthesis of Aryl Ethers and Fungicidal Activity
This compound has been used in the synthesis of aryl ethers of 4-[(2-hydroxyethyl)sulfanyl]pyrimidine derivatives. Some derivatives have exhibited fungicidal activity, indicating the potential of this compound derivatives in developing new fungicides (Erkin et al., 2016).
Synthesis of Antimicrobial Agents
Substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide derivatives synthesized from this compound have shown significant antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Vijaya Laxmi, Ravi, & Nath, 2019).
Safety and Hazards
The safety information for 4-Bromo-6-methylpyrimidine includes several hazard statements: H302, H315, H319, H335 . The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . The compound is associated with the GHS07 pictogram and the signal word "Warning" .
Mechanism of Action
Mode of Action
The exact mode of action of 4-Bromo-6-methylpyrimidine is not clearly defined in the literature. As a pyrimidine derivative, it may interact with biological systems in a manner similar to other pyrimidines. Pyrimidines in general play a crucial role in DNA and RNA synthesis, and can influence various biochemical processes .
Biochemical Pathways
Pyrimidines, including this compound, are integral to several biochemical pathways, particularly those involved in nucleic acid synthesis. They are part of the fundamental structure of DNA and RNA, and are involved in protein synthesis and regulation .
Pharmacokinetics
These properties would determine the bioavailability of the compound, which is crucial for its potential therapeutic effects .
Result of Action
As a pyrimidine derivative, it may influence cellular processes by interacting with nucleic acids and other pyrimidine-binding proteins .
Properties
IUPAC Name |
4-bromo-6-methylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBPCCNWUSHSRTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50668598 | |
Record name | 4-Bromo-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50668598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69543-98-2 | |
Record name | 4-Bromo-6-methylpyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69543-98-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50668598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-6-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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